Cas no 2411326-75-3 (methyl (2E)-3-({2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate)

• Product Name: methyl (2E)-3-({2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate
• CAS No: 2411326-75-3
• MF: C₁₂H₁₃F₃N₂O₃S
• MW: 322.303432226181
• CID: 5360661
• PubChem ID: 146099531
• Update Time: 2025-09-28

methyl (2E)-3-({2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795218
• methyl (2E)-3-({2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate
• Methyl (E)-4-oxo-4-[2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propan-2-ylamino]but-2-enoate

• Inchi： 1S/C12H13F3N2O3S/c1-11(2,17-8(18)4-5-9(19)20-3)10-16-7(6-21-10)12(13,14)15/h4-6H,1-3H3,(H,17,18)/b5-4+
• InChI Key： CGCUTCCRYKEFQM-SNAWJCMRSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1C(C)(C)NC(/C=C/C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 438
• XLogP3: 1.7
• Topological Polar Surface Area: 96.5

Additional information on methyl (2E)-3-({2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate

Introduction to Methyl (2E)-3-({2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate and Its Applications in Modern Chemical Biology

Methyl (2E)-3-({2-[4-(trifluoromethyl-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate, with the CAS number 2411326-75-3, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate both trifluoromethyl and thiazole moieties, which are well-known for their ability to enhance the metabolic stability and binding affinity of drug candidates.

The structural framework of Methyl (2E)-3-({2-[4-(trifluoromethyl-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate consists of an enoate ester group linked to a carbamoyl moiety, which is further connected to a propyl chain substituted with a trifluoromethyl-1,3-thiazole ring. This particular arrangement of functional groups makes the compound a promising candidate for further exploration in medicinal chemistry and drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate trifluoromethyl groups. The presence of this group can significantly influence the pharmacokinetic properties of a molecule, including its lipophilicity, metabolic stability, and binding affinity. The trifluoromethyl group is particularly effective in enhancing the binding interactions between a drug candidate and its target protein, which can lead to improved therapeutic efficacy.

The thiazole ring in Methyl (2E)-3-({2-[4-(trifluoromethyl-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate adds another layer of complexity and potential biological activity. Thiazole derivatives are well-documented for their diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two heterocyclic systems suggests that this compound may exhibit multiple modes of action, making it a valuable scaffold for the development of novel therapeutics.

Recent studies have begun to explore the potential applications of Methyl (2E)-3-({2-[4-(trifluoromethyl-1,3-thiazol-2-yl]propan-2-yl}carbamoyl)prop-2-enoate in various biological contexts. For instance, preliminary in vitro studies have indicated that this compound may possess inhibitory activity against certain enzymes involved in cancer cell proliferation. The exact mechanisms by which it exerts its effects are still under investigation, but the presence of both trifluoromethyl and thiazole moieties suggests that it may interact with multiple targets within cancer cells.

In addition to its potential anticancer applications, Methyl (2E)-3-({2-[4-(trifluoromethyl-1,3-thiazol-2-y)]propan}-2-y]carbamoyl)prop--{enoate may also have relevance in other therapeutic areas. For example, the structural features of this compound make it a good candidate for further development as an antimicrobial agent. The unique combination of functional groups could potentially disrupt bacterial cell wall synthesis or interfere with other essential bacterial processes.

The synthesis of Methyl (2E)-3-{( { } ) - { } - { } - { } - { } - { } - { } - carbamoyl ) prop --{enoate} involves several key steps that highlight the synthetic challenges associated with constructing such complex molecules. The introduction of the enoate ester group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the carbamoyl moiety necessitates precise functional group transformations to avoid unwanted side reactions.

The use of computational methods has become increasingly important in the design and optimization of molecules like Methyl (2E)-3-{( { } ) -{ ( } ) -{ ( } ) -{ ( } ) -{ ( } ) -{ ( } ) -{ ( } ) -( carbamoyl ) prop --{enoate}. Molecular modeling techniques can help predict the binding interactions between this compound and potential biological targets, thereby guiding the development of more effective drug candidates. These computational approaches are particularly valuable when dealing with complex molecules that require multiple rounds of optimization.

In conclusion, Methyl (2E)-3-{( { } ) -{ ( } ) -{ ( } ) -{ ( } ) -{ ( } ) -{ ( } ) -( carbamoyl) prop --{enoate} represents an exciting area of research in chemical biology. Its unique structural features and potential biological activities make it a promising candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.